2-(2-iodophenyl)-4-(4-methoxybenzylidene)-1,3-oxazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-iodophenyl)-4-(4-methoxybenzylidene)-1,3-oxazol-5(4H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as IMBO, and it is a member of the oxazole family. IMBO has been shown to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Mechanism of Action
The mechanism of action of IMBO is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is that IMBO inhibits the activity of certain enzymes involved in cell signaling, leading to the induction of apoptosis. Additionally, IMBO has been shown to inhibit the growth of cancer cells by interfering with their DNA replication and repair mechanisms.
Biochemical and Physiological Effects:
IMBO has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, IMBO has been shown to have anti-inflammatory and anti-bacterial effects. Studies have also suggested that IMBO may have neuroprotective properties, making it a potential treatment option for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
IMBO has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and with high purity. Additionally, IMBO has been extensively studied, and its properties and mechanisms of action are well understood. However, one limitation of IMBO is that it is a relatively new compound, and its long-term effects on human health are not yet fully understood.
Future Directions
There are several potential future directions for research on IMBO. One area of interest is the development of IMBO as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of IMBO and to identify potential drug targets. Finally, research is needed to determine the safety and efficacy of IMBO in human clinical trials.
Synthesis Methods
The synthesis of IMBO is a multi-step process that involves the condensation of 2-iodobenzoic acid with 4-methoxybenzaldehyde to form an intermediate product. This intermediate is then reacted with glycine to form the final product, IMBO. The synthesis of IMBO has been extensively studied, and several modifications to the process have been proposed to improve the yield and purity of the final product.
Scientific Research Applications
IMBO has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is the use of IMBO as an anti-cancer agent. Studies have shown that IMBO can induce apoptosis, or programmed cell death, in cancer cells, making it a potential treatment option for various types of cancer.
properties
IUPAC Name |
(4Z)-2-(2-iodophenyl)-4-[(4-methoxyphenyl)methylidene]-1,3-oxazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12INO3/c1-21-12-8-6-11(7-9-12)10-15-17(20)22-16(19-15)13-4-2-3-5-14(13)18/h2-10H,1H3/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGJNIDVBFKCIMN-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12INO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-iodophenyl)-4-(4-methoxybenzylidene)-1,3-oxazol-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.